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Compound of Interest

4-Formyl-2-methoxyphenyl
Compound Name:
methanesulfonate

Cat. No.: B1333864

An In-depth Technical Guide to 4-Formyl-2-
methoxyphenyl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of 4-Formyl-2-methoxyphenyl methanesulfonate. This
versatile small molecule scaffold serves as a valuable intermediate in synthetic organic
chemistry and drug discovery.

Chemical Identity and Properties

4-Formyl-2-methoxyphenyl methanesulfonate is an organic compound that features a
substituted benzene ring containing a formyl (aldehyde), a methoxy, and a methanesulfonate
(mesylate) group.

IUPAC Name: 4-formyl-2-methoxyphenyl methanesulfonate Synonym: Methanesulfonic
acid 4-formyl-2-methoxy-phenyl ester[1] CAS Number: 52200-05-2

The key physicochemical properties of this compound are summarized in the table below.
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Property Value Source
Molecular Formula CoH1005S [2]
Molecular Weight 230.24 g/mol [2]
Purity Min. 95% [2]

Chemical Structure

The structure consists of a vanillin core where the phenolic hydroxyl group has been esterified

with methanesulfonyl chloride.
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Start Materials:
- Vanillin

- Methanesulfonyl Chloride
- Base (e.g., Triethylamine)
- Solvent (e.g., DCM)

Dissolve Vanillin and Base in Solvent

:

‘ Scaffold Molecule
Cool Mixture to 0°C (4-Formyl-2-methoxyphenyl
l methanesulfonate)
Add Methanesulfonyl Chloride Dropwise
Combinatorial Chemistry/
Library Synthesis

Stir and React (Allow to Warm to RT)

;

Quench Reaction with Water/Acid

:

Separate and Wash Organic Layer High'ThrOUghPUt Screening (HTS)
l against Biological Target

Dry with Anhydrous Salt (e.g., Na2S0Oa4)

Diverse Compound Library

l Identification of 'Hit' Compounds

Concentrate Under Reduced Pressure

l Lead Optimization
(Structure-Activity Relationship Studies)

Purify Crude Product
(Recrystallization or Chromatography)

Final Product:

4-Formyl-2-methoxypheny! Preclinical Drug Candidate

methanesulfonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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